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Introduction

DOTA-NI-FAPI-04 is a novel radiopharmaceutical agent designed for enhanced tumor targeting
and retention, particularly in hypoxic solid tumors. This compound is a derivative of the well-
established Fibroblast Activation Protein Inhibitor (FAPI), FAPI-04. The key innovation in
DOTA-NI-FAPI-04 is the incorporation of a nitroimidazole (NI) moiety, a known hypoxia-
sensitive group. This dual-targeting approach, aiming at both Fibroblast Activation Protein
(FAP) expressing cancer-associated fibroblasts (CAFs) and hypoxic tumor regions, offers the
potential for improved diagnostic imaging and targeted radionuclide therapy.[1][2][3][4] The
DOTA chelator allows for versatile radiolabeling with various metallic radionuclides, most
notably Gallium-68 (68Ga) for Positron Emission Tomography (PET) imaging and Lutetium-177
(*”7Lu) for therapeutic applications.[1][5]

This document provides a detailed overview of the synthesis and radiolabeling of DOTA-NI-
FAPI-04, including experimental protocols and key performance data.

Physicochemical Properties and Performance Data
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DOTA-NI-FAPI-04 exhibits a strong binding affinity to FAP, a key characteristic for effective
tumor targeting. The addition of the nitroimidazole group has been shown to enhance tumor
uptake and retention compared to its predecessor, DOTA-FAPI-04.

Parameter Value Reference
Chemical Formula Cs1HeoF2N15014 [6]
Molecular Weight 1154.20 g/mol [6]

FAP Binding Affinity (ICso) 7.44 nM [1112]131[4]

In Vivo Performance of Radiolabeled DOTA-NI-FAPI-04

Preclinical studies have demonstrated the superior in vivo performance of ¢8Ga- and *’7Lu-
labeled DOTA-NI-FAPI-04 compared to the parent compound.

. . Value (vs. . .
Radiotracer Metric Time Point Reference
DOTA-FAPI-04)

[(8Ga]Ga-DOTA-  Tumor Uptake

48.15 vs 5.72 120 min [2]
NI-FAPI-04 (%IDIg)

[Y77Lu]Lu-DOTA-  Tumor Uptake

50.75 vs 20.48 120 min [2]
NI-FAPI-04 (%ID/q)

Experimental Protocols
Chemical Synthesis of DOTA-NI-FAPI-04 Precursor

The synthesis of the DOTA-NI-FAPI-04 precursor involves the conjugation of a nitroimidazole-
containing moiety to the FAPI-04 backbone, which is then coupled with the DOTA chelator. The
detailed, step-by-step synthesis protocol is described in the pioneering publication by Luo et al.
in the Journal of Medicinal Chemistry and its accompanying supporting information.
Researchers should refer to this primary source for precise experimental details.

A generalized workflow for the chemical synthesis is illustrated below. This typically involves
multi-step organic synthesis to prepare the nitroimidazole-linker construct, followed by coupling
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to the FAPI-04 pharmacophore, and finally conjugation with a DOTA-NHS ester. Purification of
the final product is typically achieved using High-Performance Liquid Chromatography (HPLC).
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Chemical Synthesis Workflow

(FAPI-O4 Core Structure

'

(Nitroimidazole-Linker Synthesis)

(Coupling of NI-Linker to FAPI-O4) (DOTA-NHS Ester)

'

(Conjugation with DOTA-NHS)<

'

(HPLC Purification)

DOTA-NI-FAPI-04 Precursor
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Radiolabeling Workflow

(DOTA-NI-FAPI-O4 Precursor) (Radionuclide (°8Ga or 177LUD

(Mixing and pH Adjustment)
(Heating (95°C))

(Sep-Pak C18 Purification)

'

(Quality Control (RCP, Stability))

Radiolabeled DOTA-NI-FAPI-04

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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